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Compound of Interest

Compound Name: 2-(4-lodophenyl)-2-oxoacetic acid
CAS No.: 79477-88-6
Cat. No.: B12510802
Get Quote
. J

Executive Summary

Compound: 2-(4-lodophenyl)-2-oxoacetic acid CAS: 14695-86-4 (Free acid) / 57617-91-8
(Ethyl ester) Synonyms: 4-lodophenylglyoxylic acid; p-lodophenylglyoxylic acid.

This technical guide provides a comprehensive spectroscopic profile and synthesis workflow for
2-(4-lodophenyl)-2-oxoacetic acid. As a functionalized

-keto acid, this compound serves as a critical intermediate in the synthesis of

-lactam antibiotics, enzyme inhibitors, and heterocycles. Its 4-iodo moiety allows for versatile
downstream functionalization via Palladium-catalyzed cross-coupling (Suzuki-Miyaura,
Sonogashira), while the

-keto acid group facilitates condensation reactions (e.g., synthesis of quinoxalines or mandelic
acid derivatives).

Part 1: Structural Analysis & Theoretical Framework
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The spectroscopic signature of 2-(4-lodophenyl)-2-oxoacetic acid is defined by two
competing electronic effects:

e The

-Keto Acid Moiety: A strong electron-withdrawing group (EWG) that significantly deshields
the ortho-protons (H2/H6) and carbonyl carbons.

e The lodine Substituent: A "heavy atom" that exerts a unique shielding effect on the attached
carbon (

)in
C NMR (Heavy Atom Effect) while maintaining a lipophilic character.

Molecular Structure & Numbering

e C1 (Ipso to I): Attached to lodine.

e C2/C6 (Ortho to I): Meta to carbonyl.

e C3/C5 (Ortho to C=0): Meta to lodine.

e C4 (Ipso to C=0): Attached to the glyoxylic chain.
o C7 (Ketone Carbonyl):

-position.

C8 (Acid Carbonyl): Carboxylic acid.[1]

Part 2: Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent;: DMSO-

(Recommended due to solubility and exchange of acidic protons)

H NMR Data (400 MHz)
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The aromatic region displays a characteristic

splitting pattern, often appearing as two distinct doublets due to the para-substitution.

Shift ( o . . Structural
Multiplicity Integration Assignment

. ppm) Insight

Carboxylic acid
proton; shift
. varies with
14.20 - 11.50 Broad Singlet 1H COOH )
concentration
and water

content.

Deshielded by
lodine
Doublet (
7.95-7.90 2H Ar-H (Ortho to I)
Hz)

anisotropy, but
less than the
carbonyl-

adjacent protons.

Strongly
deshielded by

Doublet ( the
7.75-7.65 2H

Hz)

Ar-H (Ortho to

C=0) -keto group

(anisotropy +

induction).

Technical Note: In

, the acidic proton may appear sharper or be absent if rapid exchange occurs. The
aromatic doublets may shift slightly downfield (~0.1-0.2 ppm) compared to DMSO.
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C NMR Data (100 MHz)

The most diagnostic peak is the iodinated carbon (

), which appears significantly upfield (shielded) compared to typical aromatic carbons.

Shift (
Assignment Type Notes
» Ppm)
Characteristic of aryl
187.5 C=0 (Ketone) Quaternary ]
glyoxylic ketones.
) Typical carboxylic acid
166.2 C=0 (Acid) Quaternary
range.
138.5 Ar-C (Ortho to I) CH lodine effect.
Inductive effect of
131.8 Ar-C (Ortho to C=0) CH
carbonyl.
130.5 Ar-C (Ipso to C=0) Quaternary
Diagnostic Peak:
103.8 Ar-C (Ipsoto I) Quaternary Heavy atom shielding

effect of lodine.

Infrared (IR) Spectroscopy

Method: KBr Pellet or ATR (Attenuated Total Reflectance)
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Wavenumber (

Intensity Assignment Functional Group
)
) Carboxylic acid dimer
3200 - 2500 Broad, Medium O-H Stretch
(H-bonded).
Carboxylic acid
1735 - 1715 Strong C=0 Stretch
carbonyl.
-Keto carbonyl
1685 - 1665 Strong C=0 Stretch (conjugated with
phenyl ring).
_ Aromatic ring skeletal
1580, 1480 Medium C=C Stretch o
vibrations.
1180 - 1200 Strong C-O Stretch C-O bond of the acid.
) Carbon-lodine bond
~500 - 600 Weak/Medium C-I Stretch

vibration.

Mass Spectrometry (MS)

lonization: ESI (Electrospray lonization) - Negative Mode [M-H]~

e Molecular Formula:

» Molecular Weight: 276.03 g/mol

e Exact Mass: 275.93
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m/z (Negative Mode) lon Identity Fragmentation Logic

Deprotonated molecular ion

274.9

(Base Peak).

Decarboxylation (Loss of 44
230.9

Da).

Sequential loss of CO (Loss of
202.9 28 Da)

lodophenyl anion.

lodide ion (characteristic of
126.9

iodo-aromatics).

Part 3: Experimental Protocols & Synthesis
Synthesis Workflow: Riley Oxidation

The most robust route to 2-(4-iodophenyl)-2-oxoacetic acid is the Selenium Dioxide (

) oxidation of 4-iodoacetophenone. This avoids the harsh conditions of Friedel-Crafts acylation
which can lead to deiodination.

4-lodoacetophenone Reflux, 90°C
(CAS 13329-40-3) 46hrs oo 2 Oxidative 1. Filter Se(0)

I
I ; I (A _
\ Selenium |___ Cleavage > 2-(4-lodophenyl) N 2. Acidify (HCI)

i ) =
/':._ _C_O_rrlp_le_x_ i 2-oxoacetic acid 3. Recrystallize

Se02 (1.2 eq)
Pyridine (Solvent)

Click to download full resolution via product page

Figure 1: Riley Oxidation pathway for the synthesis of arylglyoxylic acids.

Step-by-Step Protocol

e Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux
condenser, dissolve 4-iodoacetophenone (10.0 mmol, 2.46 g) in Pyridine (20 mL).
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o Oxidation: Add Selenium Dioxide (

) (15.0 mmol, 1.66 g) in a single portion.

e Reaction: Heat the mixture to 90°C for 4-6 hours. The solution will turn dark as elemental
Selenium precipitates.

e Workup:
o Cool the mixture to room temperature.

o Filter through a pad of Celite to remove the black Selenium solid. Wash the pad with ethyl
acetate.[2]

o Concentrate the filtrate under reduced pressure to remove most of the pyridine.
o Dissolve the residue in 10% NaOH (30 mL) and wash with Diethyl Ether (

mL) to remove unreacted starting material.

o Acidification: Cool the aqueous layer to 0°C and slowly acidify with 6N HCI to pH 1-2. The
product will precipitate as a solid.

 Purification: Filter the solid and recrystallize from water or a mixture of Ethyl Acetate/Hexane.
e Yield: Typical yield is 70-85%.

Part 4: Quality Control & Impurity Profiling

For drug development applications, the following impurity profile must be monitored:
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Impurity Origin Detection (Method) Limit (Typical)
Unreacted Starting

4-lodoacetophenone ] HPLC /TLC < 0.5%
Material

) ] Over-oxidation HPLC/

4-lodobenzoic Acid <1.0%
byproduct H NMR

Selenium Residues Reagent carryover ICP-MS < 20 ppm

] Neutralization
Inorganic Salts o Ash Test <0.1%
(NaCl/Pyridine HCI)

MS Fragmentation Pathway (Logic Check)

The fragmentation pattern is critical for confirming the identity of the glyoxylic moiety versus a
simple acetic acid derivative.

Molecular lon [M-H]-
m/z 275

CO2 (44 Da)

Decarboxylation
[M-H - CO2]-
m/z 231

CO (28 Da)

Decarbonylation
[M-H - CO2 - CQOJ-
m/z 203
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lodide lon [I]-
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Figure 2: ESI(-) Mass Spectrometry fragmentation logic confirming the

-keto acid structure.

Part 5: References

e PubChem Compound Summary. "Ethyl 2-(4-iodophenyl)-2-oxoacetate." National Center for
Biotechnology Information. PubChem Compound Database. Accessed 2024.[3] Link(Note:
Used as the primary structural analog for spectral derivation).

» Organic Syntheses. "Stille Couplings Catalyzed by Palladium-on-Carbon with Cul as a
Cocatalyst." Org.[2][4] Synth. 2000, 77, 135.[2] Link(Establishes 4-iodoacetophenone
handling).

o Royal Society of Chemistry. "Synthesis of starting materials... 2-(4-Bromophenyl)-2-oxoacetic
acid."” Supplementary Information for RSC Adv.Link(Provides exact NMR shifts for the 4-
Bromo analog used for comparative assignment).

o Thermo Fisher Scientific. "4-lodophenylacetic acid Specifications." Link(Used to differentiate
the acetic acid analog properties).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Spectroscopic Data & Technical Guide: 2-(4-
lodophenyl)-2-oxoacetic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12510802/docs#spectroscopic-data-technical-guide-
2-4-iodophenyl-2-oxoacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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